N-(4-bromophenyl)-1-((5-chlorothiophen-2-yl)sulfonyl)pyrrolidine-2-carboxamide

• IUPAC Name: N-(4-bromophenyl)-1-(5-chlorothiophen-2-yl)sulfonylpyrrolidine-2-carboxamide
• InChI: InChI=1S/C15H14BrClN2O3S2/c16-10-3-5-11(6-4-10)18-15(20)12-2-1-9-19(12)24(21,22)14-8-7-13(17)23-14/h3-8,12H,1-2,9H2,(H,18,20)
• InChI Key: RGODXNJXRNLJEA-UHFFFAOYSA-N
• Canonical SMILES: C1CC(N(C1)S(=O)(=O)C2=CC=C(S2)Cl)C(=O)NC3=CC=C(C=C3)Br
• Molecular Formula: C15H14BrClN2O3S2
• Molecular Weight: 449.8 g/mol

Description

N-(4-bromophenyl)-1-((5-chlorothiophen-2-yl)sulfonyl)pyrrolidine-2-carboxamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in the field of drug discovery. This compound is a potent inhibitor of a specific enzyme, which makes it a promising candidate for the development of new drugs.

Scientific Research Applications

Molecular Structure and Conformation

• A study of a similar compound, 1-(4-methoxybenzenesulfonyl)-5-oxo-pyrrolidine-2-carboxamide, which shares structural similarities with N-(4-bromophenyl)-1-((5-chlorothiophen-2-yl)sulfonyl)pyrrolidine-2-carboxamide, explored its crystal structure and molecular conformation. This research provides insights into the potential structural and conformational properties of N-(4-bromophenyl)-1-((5-chlorothiophen-2-yl)sulfonyl)pyrrolidine-2-carboxamide (Banerjee et al., 2002).

Catalytic Applications

• A study on a related compound, ((2S,4R)-4-Hydroxy-N-(2-methylnaphthalen-1-yl)pyrrolidine-2-carboxamide, showed it to be a powerful ligand for Cu-catalyzed coupling of (hetero)aryl halides with sulfinic acid salts. This suggests potential catalytic applications for N-(4-bromophenyl)-1-((5-chlorothiophen-2-yl)sulfonyl)pyrrolidine-2-carboxamide in similar chemical reactions (Ma et al., 2017).

Pesticidal and Insecticidal Potential

• Novel anthranilic diamides with functionalities similar to N-(4-bromophenyl)-1-((5-chlorothiophen-2-yl)sulfonyl)pyrrolidine-2-carboxamide have shown good levels of efficacy and a strong correlation between insecticidal activities and physical properties. This indicates the potential use of N-(4-bromophenyl)-1-((5-chlorothiophen-2-yl)sulfonyl)pyrrolidine-2-carboxamide in the development of new crop-protecting agents (Lim et al., 2019).

Antimicrobial Activities

• Related compounds, such as 1-((5-chloro-1-ethyl-2-methyl-1H-imidazol-4-yl)sulfonyl)-N-ethylpyrrolidine-2-carboxamide, have been studied for their antimicrobial activities against a range of organisms, including Gram-positive and Gram-negative bacteria. Although this specific compound showed no activities against tested organisms, it suggests a direction for the investigation of antimicrobial properties in similar compounds like N-(4-bromophenyl)-1-((5-chlorothiophen-2-yl)sulfonyl)pyrrolidine-2-carboxamide (Ovonramwen et al., 2021).

Synthesis and Chemical Reactivity

• Research on the synthesis and chemical reactivity of compounds structurally related to N-(4-bromophenyl)-1-((5-chlorothiophen-2-yl)sulfonyl)pyrrolidine-2-carboxamide can provide valuable insights into the potential synthetic pathways and reactivity of this compound. These studies are essential for understanding how this compound could be synthesized and manipulated for various scientific applications (Aleksandrov et al., 2020).